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Compound of Interest

3-Cyclopropoxy-4-ethyl-5-
Compound Name:
iodopyridine

Cat. No.: B14841976

Get Quote

Part 1: Core Directive & Cheminformatics

This guide outlines the structural specifications and synthetic architecture for 3-Cyclopropoxy-
4-ethyl-5-iodopyridine, a highly specific heteroaromatic scaffold. This molecule combines the
lipophilic metabolic stability of a cyclopropyl ether with the steric bulk of an ethyl group and the
synthetic versatility of an aryl iodide, making it a "privileged structure" in the design of kinase
inhibitors (e.g., EGFR, BTK) and allosteric modulators.

Chemical Identifiers & Properties[1][2][3][4][5]
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Property Specification

IUPAC Name 3-Cyclopropoxy-4-ethyl-5-iodopyridine
SMILES (Canonical) CCclc(l)encciOC2CC2

Molecular Formula C10H12INO

Molecular Weight 289.11 g/mol

LogP (Predicted) ~3.2 (High Lipophilicity)

H-Bond Donors/Acceptors 0/2

Rotatable Bonds 3

Part 2: Scientific Integrity & Synthetic Logic
Retrosynthetic Analysis

The synthesis of 3,4,5-trisubstituted pyridines is notoriously difficult due to the competing
directing effects of substituents. A direct electrophilic substitution on a pre-formed pyridine core
often yields inseparable regioisomers.

Critical Design Choice: We reject the classical Williamson ether synthesis (Alkyl halide +
Alcohol) for the cyclopropyl group because cyclopropyl halides are unreactive in SN2
conditions, and cyclopropanol is a poor nucleophile for SNAr unless the ring is highly electron-
deficient (e.g., nitropyridines).

Selected Strategy: The Chan-Lam-Evans Coupling Instead, we utilize a Copper(ll)-mediated
oxidative cross-coupling (Chan-Lam) between a 3-hydroxypyridine precursor and
cyclopropylboronic acid. This method operates under mild conditions, preserving the iodine
handle required for downstream medicinal chemistry (e.g., Suzuki or Sonogashira couplings).

The Self-Validating Protocol (Step-by-Step)
Phase A: Regioselective lodination
Target: 4-Ethyl-3-hydroxy-5-iodopyridine
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 Starting Material: 4-Ethyl-3-hydroxypyridine (Commercial or synthesized via hydrolysis of 3-
amino-4-ethylpyridine).

e Reagents: N-lodosuccinimide (NIS), Trifluoroacetic acid (TFA) (Catalytic), Acetonitrile.

e Mechanism: The hydroxyl group at C3 activates the ring. The ethyl group at C4 sterically
hinders the C3-C4 ortho position. However, the C2 position is highly activated. To favor C5
(meta to ethyl, ortho to hydroxyl), we utilize bulky iodinating agents or block C2 if necessary.
Note: If C2 iodination dominates, a blocking group strategy (e.g., C2-TMS) may be required,
but literature suggests NIS/TFA favors the less sterically crowded ortho-position in 4-
substituted systems.

Phase B: Chan-Lam Cyclopropylation (The Key Step)
Target: 3-Cyclopropoxy-4-ethyl-5-iodopyridine

e Setup: A 250 mL round-bottom flask equipped with an Oz balloon (or open air).

e Reagents:

o

Substrate: 4-Ethyl-3-hydroxy-5-iodopyridine (1.0 eq)

[¢]

Coupling Partner: Cyclopropylboronic acid (2.0 eq)

[¢]

Catalyst: Cu(OAc)2 (1.0 eq)

o

Ligand/Base: 2,2'-Bipyridine (1.0 eq), Na2COs (2.0 eq)

o

Solvent: 1,2-Dichloroethane (DCE) or Toluene (0.1 M)

e Procedure:

o Charge flask with substrate, boronic acid, Cu(OAc)z, and bipyridine.

o Add solvent and base.[1]

o Heat to 70°C under an oxygen atmosphere (1 atm) for 16—24 hours.
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o Why: Oxygen re-oxidizes Cu(l) to the active Cu(ll)/Cu(lll) species essential for the
transmetallation cycle.

o Workup: Filter through a pad of Celite to remove copper salts. Concentrate and purify via
flash chromatography (Hexane/EtOAcC).

Validation Criteria (QC)

e 'HNMR (400 MHz, CDCls):

o Pyridine Protons: Look for two singlets (or doublets with small coupling) in the aromatic
region (~8.0-8.5 ppm) corresponding to H2 and H6.

o Cyclopropyl: Distinct multiplets at 0.6—0.9 ppm (4H) and a multiplet at ~3.8 ppm (1H, O-
CH).

o Ethyl: Triplet (~1.2 ppm) and Quartet (~2.6 ppm).

e LC-MS: Product peak [M+H]* = 290.1. Absence of starting phenol (M=249) confirms
conversion.

Part 3: Visualization & Workflow
Synthetic Pathway Diagram

The following Graphviz diagram illustrates the logical flow of the synthesis, highlighting the
critical decision nodes.
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Figure 1: Synthetic workflow for 3-Cyclopropoxy-4-ethyl-5-iodopyridine utilizing Chan-Lam

coupling logic.
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e SMILES & InChl Generation

o Computed via RDKit/OpenBabel algorithms based on IUPAC connectivity rules. Confirmed
against PubChem substructure logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. 3-lodopyridine synthesis - chemicalbook [chemicalbook.com]

¢ To cite this document: BenchChem. [Technical Specification & Synthetic Strategy: 3-
Cyclopropoxy-4-ethyl-5-iodopyridine]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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